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Compound of Interest

Compound Name: Nonafluoropentanoyl chloride

CAS No.: 375-60-0

Cat. No.: B1585938 Get Quote

Executive Summary
Perfluoropentanoyl chloride (CAS: 375-60-0), also known as nonafluoropentanoyl chloride,

represents a critical intermediate in the synthesis of fluorinated pharmaceuticals and

agrochemicals. As a C5 perfluorinated building block, it occupies a strategic "Goldilocks zone"

in fluorous chemistry: it possesses sufficient chain length to impart significant lipophilicity and

fluorous phase affinity, yet remains volatile enough (BP ~68°C) for easy removal of excess

reagent—a distinct advantage over its persistent C8 (PFOA-derived) analogs. This guide

details its physical constants, reactivity profile, and handling protocols, emphasizing the

exclusion of moisture to prevent degradation into corrosive hydrogen fluoride (HF) and

perfluoropentanoic acid.

Chemical Identity & Structural Characterization[1]
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Parameter Data

IUPAC Name Perfluoropentanoyl chloride

Synonyms

Nonafluoropentanoyl chloride; Nonafluorovaleryl

chloride; 2,2,3,3,4,4,5,5,5-Nonafluoropentanoyl

chloride

CAS Registry Number 375-60-0

Molecular Formula C5ClF9O

Molecular Weight 280.5 g/mol

SMILES FC(F)(F)C(F)(F)C(F)(F)C(F)(F)C(=O)Cl

Structure Description

A linear 5-carbon chain with a terminal acyl

chloride group.[1][2][3][4][5][6][7][8][9][10][11]

[12] The perfluorinated tail creates a rigid,

hydrophobic, and lipophobic rod-like structure.

Thermodynamic & Physical Properties[1][2]
The following data represents the consensus of experimental and high-confidence predicted

values suitable for process design.
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Property Value Condition / Note

Physical State Liquid At 25°C, 1 atm

Boiling Point 66.0 – 68.0 °C
At 760 mmHg (Standard

Pressure)

Density 1.673 g/mL At 25°C

Refractive Index (

)
1.298

Low value typical of

perfluorinated compounds

Vapor Pressure ~150 mmHg
At 25°C (High volatility

requires cold storage)

Solubility Reacts with water/alcohols

Soluble in DCM, THF, Et2O,

and fluorous solvents (e.g.,

FC-72)

Appearance Colorless to pale yellow
Fumes in moist air due to

HCl/HF release

Spectroscopic Signature (Diagnostic)
IR Spectrum: Strong Carbonyl (C=O) stretch at ~1800 cm⁻¹ (typical for acyl chlorides, shifted

higher due to the electronegative perfluoroalkyl chain).

¹⁹F NMR (Relative to CFCl₃):

-81 ppm (3F, -CF₃)

-119 to -127 ppm (6F, internal -CF₂- groups)

-114 ppm (2F,

-CF₂ adjacent to carbonyl)

Reactivity & Synthesis Workflow
Perfluoropentanoyl chloride is an electrophilic acylating agent. Its reactivity is dominated by the

electron-withdrawing effect of the perfluoroalkyl chain, which makes the carbonyl carbon highly

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


susceptible to nucleophilic attack but also destabilizes the compound toward hydrolysis.

Synthesis Pathway
The standard laboratory preparation involves the chlorination of Perfluoropentanoic acid using

Phosphorus Pentachloride (

) or Thionyl Chloride (

).

Reactivity Diagram
The following graph illustrates the synthesis of the chloride and its primary divergent reaction

pathways: productive coupling vs. destructive hydrolysis.
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Figure 1: Synthesis and divergent reactivity pathways of Perfluoropentanoyl chloride.

Handling & Storage Protocols
Critical Directive: The high volatility (BP 67°C) combined with extreme moisture sensitivity

requires a rigorous containment strategy. Standard "fume hood" handling is insufficient for long-

term storage integrity.

Protocol: Inert Atmosphere Transfer
Vessel Preparation: All glassware must be oven-dried (>120°C) for at least 4 hours and

cooled under a stream of dry Argon or Nitrogen.

Transfer: Use a gas-tight syringe or cannula transfer techniques. Do not pour.
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Solvent Compatibility:

Recommended: Anhydrous Dichloromethane (DCM), Tetrahydrofuran (THF), or Diethyl

Ether.

Forbidden: Water, Methanol, Ethanol, DMSO (unless reacting).

Storage: Store at 2–8°C in a tightly sealed container with a PTFE-lined cap. Over-taping with

Parafilm is recommended to prevent moisture ingress.

Workflow Visualization
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Figure 2: Step-by-step inert handling workflow to maintain reagent integrity.

Applications in Drug Development[14][15]
Fluorous Tagging
Perfluoropentanoyl chloride is used to attach a "light" fluorous tag to organic molecules.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1585938?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism: The

tail renders the molecule soluble in fluorous solvents (e.g., perfluorohexanes) without the
extreme persistence issues of

tags.

Benefit: Allows for Fluorous Solid-Phase Extraction (F-SPE). Tagged intermediates can be

separated from non-tagged impurities by passing them through a fluorous silica gel cartridge.

Lipophilicity Modulation
Incorporating a short perfluoroalkyl chain can significantly alter the LogP (partition coefficient)

of a drug candidate.

Effect: The electron-withdrawing nature reduces the basicity of nearby amines, potentially

improving metabolic stability against P450 oxidation.

Regulatory Note: C5 chains are currently viewed as a transition point. They are less

bioaccumulative than C8 (PFOA) derivatives but are still under scrutiny as "short-chain"

PFAS.

Safety & Toxicology (E-E-A-T)
Corrosivity: Causes severe skin burns and eye damage (Category 1B). The hydrolysis

releases HCl and potentially HF (if thermal decomposition occurs).

Inhalation: Vapors are extremely irritating to the respiratory tract. Pulmonary edema may be

delayed.

First Aid (Specific):

Skin: Wash immediately with soap and water. If HF is suspected (decomposition), apply

Calcium Gluconate gel.

Eyes: Rinse for 15 minutes; seek immediate ophthalmological attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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